N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-2-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C20H16ClN5OS/c1-13-18(28-20(24-13)15-9-5-6-10-16(15)21)12-22-19(27)17-11-23-26(25-17)14-7-3-2-4-8-14/h2-11H,12H2,1H3,(H,22,27)
• InChI Key: MSCIHOGPGBQAJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2Cl)CNC(=O)C3=NN(N=C3)C4=CC=CC=C4
• Molecular Formula: C20H16ClN5OS
• Molecular Weight: 409.9 g/mol

Description

N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C20H16ClN5OS and its molecular weight is 409.89. The purity is usually 95%.
BenchChem offers high-quality N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Properties and Applications

The compound exhibits valuable pharmacological properties, particularly showing anti-convulsive activity, making it a potential candidate for treating conditions like epilepsy, tension, and agitation. Specific derivatives of this compound have been highlighted for their pharmacological relevance, indicating a broad spectrum of possible applications in medical science (Shelton, 1981).

Chemical Synthesis and Modification

Various studies focus on the synthesis and modification of this compound, exploring different pathways and conditions to enhance its yield and purity. For instance, the synthesis of N-(2-Aminoethyl)-1-(4-chlorophenyl)-5-methyl-1,2,3-triazole-4-carboxamide involved multiple steps with specific reaction conditions, achieving a high yield of up to 88%. This process was well-characterized using techniques like H NMR and MS (Lian-Di Kan, 2015). Similarly, other studies have delved into the synthesis of novel heterocyclic compounds derived from this chemical, focusing on their structural elucidation and potential biological activities, such as lipase and α-glucosidase inhibition (Bekircan et al., 2015).